2,6-Difluoro-3-methylanisole
Overview
Description
2,6-Difluoro-3-methylanisole is a chemical compound with the molecular formula C8H8F2O . It has a molecular weight of 158.15 . The compound is a liquid at room temperature .
Molecular Structure Analysis
The IUPAC name for 2,6-Difluoro-3-methylanisole is 1,3-difluoro-2-methoxy-4-methylbenzene . The InChI code for the compound is 1S/C8H8F2O/c1-5-3-4-6(9)8(11-2)7(5)10/h3-4H,1-2H3 .Physical And Chemical Properties Analysis
2,6-Difluoro-3-methylanisole is a liquid at room temperature . It has a molecular weight of 158.15 .Scientific Research Applications
Synthesis and Chemical Properties
2,6-Difluoro-3-methylanisole, while not directly mentioned, relates closely to studies on similar compounds where fluorine substitutions play a crucial role in altering chemical reactivity and properties. For instance, the research on continuous synthesis of 4-bromo-3-methylanisole presents a homogeneous bromination technology in a microreaction system, illustrating the impact of fluorine atoms on selective bromination processes and its implications for dye synthesis in thermal papers (Xie et al., 2020). Similarly, studies on binary diffusion coefficients for various methylanilines and anisoles in supercritical carbon dioxide showcase the influence of fluorine substitutions on diffusion behaviors, crucial for understanding solute transport in supercritical fluids (Pizarro et al., 2009).
Structural and Conformational Analysis
The geometric structure and conformation of 2,6-difluoroanisole have been extensively studied to understand the impact of fluorination on molecular geometry. Research employing gas electron diffraction and quantum chemical calculations has shown that fluorination causes a shift from planar to perpendicular conformation in anisoles, highlighting the role of fluorine atoms in modulating electronic and steric properties of aromatic compounds (Zarembo et al., 2006).
Catalytic and Chemical Reactions
In the realm of catalytic upgrading of lignin-derived bio-oil , studies have explored the role of methylanisoles (e.g., 4-methylanisole) as representative compounds. The catalytic processes investigated over Pt/γ-Al2O3 catalysts, involving reactions like hydrogenolysis and hydrodeoxygenation, provide insights into the potential utility of fluorinated anisoles in bio-oil upgrading and the synthesis of valuable chemicals from renewable resources (Saidi et al., 2021).
Electronic and Spectroscopic Properties
The study on methyl torsional potentials in m-methylanisole, investigated through microwave spectroscopy, reveals the effect of substituents on torsional barriers and internal rotations. Such research is pertinent to understanding the dynamics of fluorinated compounds, where fluorine's electronegativity and size can significantly impact molecular rotations and electronic transitions (Ferres et al., 2018).
Safety And Hazards
2,6-Difluoro-3-methylanisole is considered hazardous. It may cause skin burns and eye damage, and may cause respiratory irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
Future Directions
Recent advances in difluoromethylation processes, which may be relevant to compounds like 2,6-Difluoro-3-methylanisole, have streamlined access to molecules of pharmaceutical relevance and generated interest for process chemistry . Future research may focus on further developing these processes and exploring the potential applications of difluoromethylated compounds.
properties
IUPAC Name |
1,3-difluoro-2-methoxy-4-methylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F2O/c1-5-3-4-6(9)8(11-2)7(5)10/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOVHZEAOMNTVFB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)F)OC)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90378902 |
Source
|
| Record name | 2,6-Difluoro-3-methylanisole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90378902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Difluoro-3-methylanisole | |
CAS RN |
261763-33-1 |
Source
|
| Record name | 1,3-Difluoro-2-methoxy-4-methylbenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=261763-33-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,6-Difluoro-3-methylanisole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90378902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 261763-33-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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